Cas no 2171909-16-1 (2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid)

• Product Name: 2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid
• CAS No: 2171909-16-1
• MF: C₂₇H₂₃BrN₂O₅
• MW: 535.385926485062
• CID: 5836742
• PubChem ID: 165810610
• Update Time: 2025-06-08

2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid
• 2171909-16-1
• 2-{1-[3-bromo-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)benzoyl]azetidin-3-yl}acetic acid
• EN300-1481888

• Inchi： 1S/C27H23BrN2O5/c28-23-12-17(26(33)30-13-16(14-30)11-25(31)32)9-10-24(23)29-27(34)35-15-22-20-7-3-1-5-18(20)19-6-2-4-8-21(19)22/h1-10,12,16,22H,11,13-15H2,(H,29,34)(H,31,32)
• InChI Key： WLCBJVSNIVKFQA-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C(N1CC(CC(=O)O)C1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 534.07903g/mol
• Monoisotopic Mass: 534.07903g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 7
• Complexity: 780
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 95.9Ų

Additional information on 2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid

Introduction to 2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic Acid (CAS No. 2171909-16-1)

2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid, identified by its CAS number 2171909-16-1, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound belongs to a class of molecules known for their potential applications in medicinal chemistry, particularly in the design and synthesis of novel therapeutic agents.

The molecular structure of 2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid incorporates several key functional groups that contribute to its unique chemical properties and biological activities. The presence of a benzoylazetidinyl moiety, a brominated aromatic ring, and a fluorenylmethoxycarbonyl (Fmoc) protected amine group suggests a high degree of complexity and potential for diverse interactions with biological targets.

In recent years, there has been growing interest in the development of small molecule inhibitors that target specific enzymes and receptors involved in various diseases. The 2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid structure, with its intricate architecture, positions it as a promising candidate for such applications. Specifically, the benzoylazetidinyl component has been shown to exhibit inhibitory effects on certain kinases, making it a valuable scaffold for drug discovery efforts.

The Fmoc (fluorenylmethoxycarbonyl) group is particularly noteworthy as it is commonly used in peptide synthesis to protect amino groups during solid-phase peptide manufacturing. However, in the context of this compound, the Fmoc moiety may serve additional purposes, such as modulating solubility or enhancing metabolic stability. The combination of these features makes 2-{1-3-bromo-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)benzoylazetidin-3-yl}acetic acid an intriguing molecule for further exploration.

Recent studies have highlighted the importance of structural diversity in the search for new therapeutic agents. The bromine atom at the 3-position of the benzoylazetidinyl ring is a critical feature that may influence both the electronic properties and binding affinity of the molecule. This substitution pattern is often exploited in medicinal chemistry to enhance interactions with biological targets, and 2-{1-3-bromo-4-({(9H-fluoren-9-ylmethoxycarbonyl}amino)benzoylazetidin}-3-y]acetic acid exemplifies this strategy.

The potential applications of this compound extend beyond kinase inhibition. The azetidinyl ring is known to be a versatile scaffold in drug design, capable of interacting with various biological targets through hydrogen bonding and other non-covalent interactions. This flexibility makes it an attractive component for designing molecules with specific pharmacological profiles.

In addition to its structural complexity, 2-{1--3-bromo--4--({(9H-fluoren--9--ylmethoxycarbonyl})amino)benzoylzeta-tidin--3--y]acetic acid may exhibit unique physicochemical properties that are beneficial for drug development. For instance, the presence of both polar and non-polar functional groups can influence solubility, permeability, and metabolic stability—key factors in determining a molecule's suitability for therapeutic use.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and automated solid-phase synthesis, has enabled researchers to access complex structures like this one with increasing efficiency.

The growing body of research on heterocyclic compounds has underscored their importance in medicinal chemistry. Heterocycles such as azetidines are particularly interesting due to their ability to mimic natural products and biological motifs. The incorporation of such structures into drug candidates often leads to enhanced binding affinity and selectivity.

The brominated aromatic ring in 2-{1--3-bromo--4--({(9H-fluoren--9--ylmethoxycarbonyl})amino)benzoylzeta-tidin--3--y]acetic acid may also play a role in modulating pharmacokinetic properties. Bromine substituents are known to influence metabolic pathways and can enhance binding interactions through electrostatic effects. These features make this compound a compelling subject for further investigation.

In conclusion, 2-{1--3-bromo--4--({(9H-fluoren--9--ylmethoxycarbonyl})amino)benzoylzeta-tidin--3--y]acetic acid represents a significant advancement in the field of pharmaceutical chemistry. Its complex structure, diverse functional groups, and potential applications make it a valuable tool for drug discovery efforts aimed at developing novel therapeutic agents. As research continues to uncover new insights into its properties and mechanisms of action, this compound is poised to play an important role in future medical breakthroughs.